(3R*,4S*)-1-(5-chloro-2-fluorobenzoyl)-4-cyclopropylpyrrolidin-3-amine

• IUPAC Name: [(3R,4S)-3-amino-4-cyclopropylpyrrolidin-1-yl]-(5-chloro-2-fluorophenyl)methanone
• InChI: InChI=1S/C14H16ClFN2O/c15-9-3-4-12(16)10(5-9)14(19)18-6-11(8-1-2-8)13(17)7-18/h3-5,8,11,13H,1-2,6-7,17H2/t11-,13+/m1/s1
• InChI Key: ALGNQLIDBUWVJK-YPMHNXCESA-N
• Canonical SMILES: C1CC1C2CN(CC2N)C(=O)C3=C(C=CC(=C3)Cl)F
• Isomeric SMILES: C1CC1[C@H]2CN(C[C@@H]2N)C(=O)C3=C(C=CC(=C3)Cl)F
• Molecular Formula: C14H16ClFN2O
• Molecular Weight: 282.74 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. In the case of similar compounds, the synthesis can include processes like halogenation, amide formation, and cyclization. For example, a related compound was synthesized using chlorosulfonyl isocyanate in a stereoselective approach, indicating the potential for intricate synthesis pathways that could be applicable to our compound of interest (Kim et al., 2007).

Molecular Structure Analysis

The molecular structure of organic compounds is crucial in determining their chemical behavior and potential applications. For instance, the crystal structure analysis of a related compound showed specific conformations and interactions, providing insights into the solid and solution conformations (Ribet et al., 2005). Such analyses are vital for understanding the 3D arrangement of atoms in our compound, which influences its reactivity and interactions with other molecules.

Chemical Reactions and Properties

The chemical reactivity of a compound is defined by its functional groups and molecular structure. For related molecules, studies have shown various chemical reactions, including cyclization and nucleophilic substitutions, leading to the formation of heterocyclic structures (Rieger et al., 1995). Understanding these reactions for "(3R*,4S*)-1-(5-chloro-2-fluorobenzoyl)-4-cyclopropylpyrrolidin-3-amine" could reveal potential pathways for modifying the compound or synthesizing derivatives with tailored properties.

Physical Properties Analysis

The physical properties of a compound, such as melting point, solubility, and thermal stability, are essential for its practical applications. For example, the thermal stability and phase transitions of a structurally related compound were investigated, providing valuable information for handling and storage conditions (Ribet et al., 2005). Analyzing these properties for our compound could facilitate its use in various scientific and industrial contexts.